Cas no 61901-00-6 (carbonic acid - butan-2-amine (1:1))

• Product Name: carbonic acid - butan-2-amine (1:1)
• CAS No: 61901-00-6
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• CID: 1630879
• PubChem ID: 3046282
• Update Time: 2025-04-21

carbonic acid - butan-2-amine (1:1) Chemical and Physical Properties

Names and Identifiers

• carbonic acid - butan-2-amine (1:1)
• butan-2-amine,carbonic acid
• sec-Butylamine, carbonate
• Carbonic acid--butan-2-amine (1/1)
• DTXSID10977456
• 2-Aminobutane carbonate
• 61901-00-6

• Inchi： 1S/C4H11N.CH2O3/c1-3-4(2)5;2-1(3)4/h4H,3,5H2,1-2H3;(H2,2,3,4)
• InChI Key： WMHINBPSGBKGSY-UHFFFAOYSA-N
• SMILES： OC(=O)O.NC(C)CC

Computed Properties

• Exact Mass: 135.08959
• Monoisotopic Mass: 135.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 45.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• Boiling Point: 62.9°C at 760 mmHg
• Flash Point: 124.4°C
• PSA: 83.55